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Introduction
Tirabrutinib hydrochloride, also known as ONO-4059 or GS-4059, is a potent, highly

selective, and irreversible second-generation inhibitor of Bruton's Tyrosine Kinase (BTK).[1][2]

[3] By covalently binding to the cysteine residue Cys481 in the active site of BTK, Tirabrutinib

effectively blocks the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell

proliferation, activation, and survival.[1] Its high selectivity for BTK minimizes off-target effects,

making it a valuable tool in the research of B-cell malignancies and autoimmune diseases.[1][3]

[4] This document provides detailed protocols for the preparation of Tirabrutinib
hydrochloride stock solutions using Dimethyl Sulfoxide (DMSO) for in vitro and in vivo

research applications.

Mechanism of Action: BTK Inhibition
Tirabrutinib hydrochloride exerts its therapeutic effects by targeting Bruton's Tyrosine Kinase

(BTK), a key enzyme in the B-cell receptor signaling cascade. Upon activation of the BCR, BTK

is phosphorylated, initiating a downstream signaling cascade that involves pathways such as

NF-κB, AKT, and ERK.[3][5] These pathways are essential for the proliferation and survival of

B-cells. Tirabrutinib irreversibly binds to BTK, preventing its phosphorylation and activation,

thereby inhibiting these downstream signals and leading to apoptosis in malignant B-cells.[1]
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Caption: Tirabrutinib hydrochloride inhibits BTK signaling.

Quantitative Data Summary
The following table summarizes the key quantitative data for Tirabrutinib hydrochloride.

Parameter Value Source(s)

Molecular Weight 490.94 g/mol [6]

Solubility in DMSO
95 - 98 mg/mL (approx. 193.51

- 199.61 mM)
[2][7]

IC₅₀ (BTK) 2.2 - 6.8 nM [7][8][9][10]

Storage (Powder) -20°C for up to 3 years [2][7]

Storage (Stock Solution in

DMSO)

-80°C for 6 months to 1 year;

-20°C for 1 month
[7][8]
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Protocol 1: Preparation of a High-Concentration
Tirabrutinib Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for subsequent

dilution to working concentrations for in vitro cell-based assays.

Materials:

Tirabrutinib hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)[2]

Calibrated pipettes and sterile filter tips

Procedure:

Pre-warming: Allow the Tirabrutinib hydrochloride powder and DMSO to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Tirabrutinib hydrochloride powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM, 50 mM). It is recommended to use fresh DMSO as

absorbed moisture can reduce the solubility of the compound.[7]

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution in

a water bath for 5-10 minutes.[2] Visually inspect the solution to ensure it is clear and free of

particulates.
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Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8] Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[7][8]
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Caption: Workflow for Tirabrutinib stock solution preparation.
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Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the high-concentration DMSO stock solution into an

aqueous medium for cell-based assays.

Materials:

Tirabrutinib hydrochloride stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the Tirabrutinib hydrochloride stock

solution at room temperature.

Intermediate Dilution (Recommended): To avoid precipitation, it is advisable to perform an

intermediate dilution of the stock solution in DMSO before adding it to the aqueous medium.

[2] For example, dilute a 10 mM stock solution to 1 mM in DMSO.

Final Dilution: Add the required volume of the intermediate or stock solution to the pre-

warmed (37°C) cell culture medium or PBS to achieve the final desired working

concentration.[2] It is recommended that the final concentration of DMSO in the cell culture

medium be kept below 0.5% to minimize solvent-induced cytotoxicity.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Aqueous solutions of Tirabrutinib hydrochloride are not recommended for storage.

Safety Precautions:
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Tirabrutinib hydrochloride is a potent compound. Handle with care and use appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[11]

Work in a well-ventilated area or a chemical fume hood.[11]

Refer to the Safety Data Sheet (SDS) for complete safety information.[11][12]

Disclaimer: These protocols are intended for research use only and should be performed by

trained professionals. The specific concentrations and conditions may need to be optimized for

your particular cell lines and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Tirabrutinib
Hydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611381#tirabrutinib-hydrochloride-stock-solution-
preparation-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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